Cas no 2305543-25-1 (N-(pyridin-2-yl)sulfamoyl fluoride)

• Product Name: N-(pyridin-2-yl)sulfamoyl fluoride
• CAS No: 2305543-25-1
• MF: C₅H₅FN₂O₂S
• MW: 176.168802976608
• CID: 5378350
• PubChem ID: 139015666
• Update Time: 2025-07-25

N-(pyridin-2-yl)sulfamoyl fluoride Chemical and Physical Properties

Names and Identifiers

• Sulfamoyl fluoride, N-2-pyridinyl-
• N-(pyridin-2-yl)sulfamoyl fluoride

• Inchi： 1S/C5H5FN2O2S/c6-11(9,10)8-5-3-1-2-4-7-5/h1-4H,(H,7,8)
• InChI Key： GKNBMCNOVQFUOM-UHFFFAOYSA-N
• SMILES： S(F)(NC1=NC=CC=C1)(=O)=O

Additional information on N-(pyridin-2-yl)sulfamoyl fluoride

Recent Advances in the Study of N-(pyridin-2-yl)sulfamoyl Fluoride (CAS: 2305543-25-1) in Chemical Biology and Medicinal Chemistry

N-(pyridin-2-yl)sulfamoyl fluoride (CAS: 2305543-25-1) has recently emerged as a promising chemical probe and potential therapeutic agent in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative has garnered significant attention due to its unique reactivity profile and ability to selectively modify proteins, making it a valuable tool for target identification and drug discovery. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic routes, and exploring its applications in covalent inhibitor development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(pyridin-2-yl)sulfamoyl fluoride exhibits remarkable selectivity for certain serine hydrolases, with particular affinity for specific isoforms of carbonic anhydrase. The research team employed activity-based protein profiling (ABPP) techniques to map the compound's proteome-wide interactions, revealing several previously unknown protein targets. These findings suggest potential applications in developing targeted therapies for conditions where these enzymes play pathological roles.

Structural biology investigations using X-ray crystallography have provided atomic-level insights into the binding mode of N-(pyridin-2-yl)sulfamoyl fluoride with its protein targets. The pyridine nitrogen appears to participate in key hydrogen bonding interactions that contribute to the compound's selectivity, while the sulfamoyl fluoride group forms stable covalent bonds with active site serine residues. These structural features have inspired the design of second-generation derivatives with improved pharmacological properties.

In synthetic chemistry, recent advances have focused on developing more efficient routes to N-(pyridin-2-yl)sulfamoyl fluoride and its analogs. A 2024 publication in Organic Letters described a novel one-pot synthesis method that significantly improves yield and purity while reducing hazardous byproducts. This methodological breakthrough is expected to facilitate broader adoption of this compound in both academic and industrial research settings.

The compound's potential therapeutic applications are being explored in several disease areas. Preliminary in vivo studies in animal models of neurological disorders have shown promising results, with N-(pyridin-2-yl)sulfamoyl fluoride demonstrating good blood-brain barrier penetration and favorable pharmacokinetic properties. However, researchers caution that further optimization is needed to address potential off-target effects before clinical translation.

From a safety and toxicology perspective, recent investigations have characterized the compound's stability under physiological conditions and its metabolic fate. These studies reveal that while the sulfamoyl fluoride moiety is generally stable in plasma, it undergoes specific enzymatic transformations in the liver that could influence its therapeutic window. Understanding these metabolic pathways is crucial for future drug development efforts.

Looking forward, the field is moving toward developing more selective and potent analogs of N-(pyridin-2-yl)sulfamoyl fluoride, with particular emphasis on improving target engagement while minimizing non-specific protein modification. The integration of computational chemistry approaches with experimental validation is expected to accelerate this optimization process and expand the compound's utility in chemical biology and drug discovery.